4-Bromo-N'-methyl-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenesulfonohydrazide

• IUPAC Name: 4-bromo-N'-methyl-N'-[2-(trifluoromethyl)quinazolin-4-yl]benzenesulfonohydrazide
• InChI: InChI=1S/C16H12BrF3N4O2S/c1-24(23-27(25,26)11-8-6-10(17)7-9-11)14-12-4-2-3-5-13(12)21-15(22-14)16(18,19)20/h2-9,23H,1H3
• InChI Key: GDTPYQIISIAIND-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC(=NC2=CC=CC=C21)C(F)(F)F)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrF3N4O2S
• Molecular Weight: 461.3 g/mol

Description

4-Bromo-N'-methyl-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenesulfonohydrazide (4-BNMQBSH) is a novel type of small molecule that has been recently developed and studied for its potential applications in the field of science. This compound has a unique structure and properties that make it an attractive candidate for a variety of scientific research applications.

Scientific Research Applications

Synthesis and Characterization

4-Bromo-N'-methyl-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenesulfonohydrazide, due to its complex structure, finds its application primarily in the synthesis and characterization of novel compounds with potential for various applications. For instance, compounds related to quinazolinones have been synthesized for their potential uses in photodynamic therapy and as antitumor agents. These compounds have been characterized using various spectroscopic methods, indicating their potential in scientific research for medical applications (Pişkin, Canpolat, & Öztürk, 2020; Bavetsias et al., 2002).

Antiviral and Antibacterial Research

The development of novel 2,3-disubstituted quinazolin-4(3H)-ones, synthesized using microwave techniques, has been explored for their antiviral activities against a range of viruses, including influenza and severe acute respiratory syndrome coronavirus. These compounds exhibit potential for further development as antiviral agents, underscoring the importance of such chemical structures in combating viral diseases (Selvam et al., 2007). Additionally, the synthesis of novel quinazolin-4-ones has demonstrated antibacterial activity, further indicating the broad spectrum of applications for compounds synthesized from 4-bromo-N'-methyl-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenesulfonohydrazide (Akl, El-Sayed, & Saied, 2017).

Anticancer Studies

Compounds related to 4-Bromo-N'-methyl-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenesulfonohydrazide have been synthesized and studied for their potential as anticancer agents. The design and synthesis of water-soluble analogues of antitumor agents demonstrate the compound's relevance in creating more efficacious treatments with unique biochemical characteristics for cancer therapy (Bavetsias et al., 2002).